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Chemical Definition: (Z)-2-(trideuteromethyl)-3-tetradecylbut-2-enedioic acid
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Executive Summary
Chaetomellic Acid B (CAB) is a potent, specific inhibitor of farnesyl-protein transferase

(FPTase), a critical enzyme in the post-translational modification of Ras oncogenes. As drug

development programs utilize CAB analogues for oncology targets, the requirement for stable

isotope-labeled standards (SIL-IS) becomes paramount for precise LC-MS/MS quantification in

pharmacokinetic (PK) studies.

This guide details the structural elucidation of Chaetomellic Acid B-d3, where the C-2 methyl

group is isotopically labeled (
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). This specific labeling strategy is chosen to ensure metabolic stability and provide a distinct
NMR silence/shift signature compared to the parent compound, validating its utility as a mass
spectrometry internal standard.

Part 1: Chemical Identity & Synthetic Logic
To elucidate the structure, we must first establish the baseline identity of the parent molecule

and the logic of the deuterated analog.

The Parent vs. The Analog
Chaetomellic Acid A is the naturally occurring anhydride. Chaetomellic Acid B is the dicarboxylic

acid form, which is the bioactive species in aqueous physiological conditions.

Feature
Chaetomellic Acid B
(Parent)

Chaetomellic Acid B-d3
(Target)

Formula

MW 326.47 g/mol 329.49 g/mol

Core Structure
(Z)-2-methyl-3-tetradecylbut-2-

enedioic acid

(Z)-2-(trideuteromethyl)-3-

tetradecylbut-2-enedioic acid

Key Label at C-2 at C-2

Synthetic Rationale (Causality)
The deuterium label is engineered at the C-2 methyl group rather than the alkyl chain.

Spectral Clarity: The C-2 methyl appears as a distinct singlet (~2.0 ppm) in the parent 1H

NMR. Its disappearance is a binary pass/fail check for labeling.

Metabolic Stability: The allylic methyl position is less prone to rapid metabolic exchange

compared to acidic protons, ensuring the label remains intact during PK studies.

Part 2: Mass Spectrometry (HRMS) Validation
The first tier of elucidation is confirming the mass shift (
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) and isotopic purity.

ESI-Negative Mode Protocol
Since CAB-d3 is a dicarboxylic acid, negative electrospray ionization (ESI-) is the requisite

mode. Positive mode often yields poor sensitivity due to the lack of basic nitrogen centers.

Protocol:

Solvent: Acetonitrile:Water (80:20) with 10mM Ammonium Acetate (buffers the pH to ensure

deprotonation).

Infusion: Direct infusion at 5

L/min.

Target Ion: Monitor

.

Data Interpretation[2][3]
Parent (CAB): Theoretical

= m/z 325.23.

Labeled (CAB-d3): Theoretical

= m/z 328.25.

Acceptance Criteria:

The abundance of the m/z 325 (d0) isotope peak must be < 0.5% relative to the m/z 328

peak to ensure isotopic purity > 99.5%.

Fragmentation: MS/MS of m/z 328 should yield a product ion corresponding to

, confirming the dicarboxylic acid functionality.

Part 3: NMR Spectroscopy (The Elucidation Core)
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This is the definitive step. Mass spectrometry confirms the presence of deuterium; NMR

confirms its location (Regiochemistry).

1H NMR: The "Disappearing Singlet" Test
In the parent Chaetomellic Acid B, the C-2 methyl group is attached to a tetrasubstituted double

bond. It appears as a sharp singlet because there are no vicinal protons to split it.

Solvent: Methanol-

(

) is preferred over

to prevent aggregation of the fatty acid chain and ensure sharp peaks.

Observation:

Parent: Singlet at

2.05 ppm (3H).

CAB-d3: This signal must be absent.

Validation: The integration of the terminal methyl of the tetradecyl chain (

0.88 ppm) is set to 3H. If the signal at 2.05 ppm integrates to < 0.05H, the labeling is
successful.

13C NMR: Carbon-Deuterium Coupling
This provides positive confirmation of the

group.

Theory: Deuterium (

) has a spin of 1. A carbon attached to three deuteriums will split into a septet (

).
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Observation:

Parent: Signal at

~15.0 ppm is a sharp singlet.

CAB-d3: Signal at

~14.5 ppm appears as a weak septet with a coupling constant

Hz.

Isotope Shift: Expect a slight upfield shift (

ppm) due to the heavier isotope effect.

2D NMR (HMBC): Verifying the Scaffold
To ensure the synthesis conditions didn't isomerize the double bond or decarboxylate the core,

Heteronuclear Multiple Bond Correlation (HMBC) is used.

Logic: We look for correlations from the tetradecyl methylene protons (

-position) to the quaternary olefinic carbons.

Key Correlation: The allylic methylene protons of the long chain (

~2.3 ppm) should show a correlation to both olefinic carbons (

~140-145 ppm). This confirms the integrity of the maleic acid backbone.

Part 4: Visualization of the Elucidation Workflow
The following diagram outlines the logical flow from synthesis to final release, ensuring a self-

validating loop.
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Crude Chaetomellic Acid B-d3

Step 1: HRMS (ESI-)
Target: m/z 328 [M-H]-

Isotopic Purity Check
(d0 < 0.5%)

Step 2: 1H NMR
(Methanol-d4)

Pass

REJECT / RE-PURIFY

Fail (High d0)

C-2 Methyl Singlet
(2.05 ppm) Absent?

Step 3: 13C NMR
Observe CD3 Septet

Yes (Signal Gone) No (Signal Present)

Step 4: HMBC/HSQC
Verify Scaffold Integrity

CERTIFIED REFERENCE MATERIAL
Chaetomellic Acid B-d3

Scaffold Intact

Click to download full resolution via product page
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Caption: Logical workflow for the structural validation of Chaetomellic Acid B-d3, prioritizing

mass confirmation followed by regiochemical verification via NMR.

Part 5: Summary of Spectral Data
The following table synthesizes the expected data for the researcher to compare against their

experimental results.

Position Moiety
1H Shift (

, ppm)
Multiplicity

13C Shift (

, ppm)
Notes

C-1, C-4 Carboxyls ~11.0 (br) Singlet 170.0 - 174.0

Broad in 1H

due to

exchange.

C-2
Olefinic

(Quat)
- - 140.5 Quaternary.

C-3
Olefinic

(Quat)
- - 144.2 Quaternary.

C-2-Me
Methyl

(Label)
ABSENT - 14.5

Septet (

Hz).

C-1' Allylic 2.35 Triplet 34.0

Key HMBC

correlation

point.

Chain Bulk 1.25 Multiplet 29.0 - 32.0

Characteristic

lipid

envelope.

Term Terminal 0.88 Triplet 14.1

Integration

Reference

(3H).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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